BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 8-
Bromo-1-octanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Bromo-1-octanol

Cat. No.: B1265630

This guide provides immediate, essential safety and logistical information for handling 8-
Bromo-1-octanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

8-Bromo-1-octanol is a colorless to pale yellow liquid.[1] While not classified as a dangerous
substance according to GHS, it may be harmful if inhaled, swallowed, or absorbed through the
skin.[2] It is known to cause skin and serious eye irritation.[3][4][5] The toxicological properties
have not been thoroughly investigated, so it should be handled with care.[2]

Hazard Statement GHS Classification
Harmful if swallowed Acute Tox. 4 (oral)
Causes skin irritation Skin Irrit. 2

Causes serious eye irritation Eye Irrit. 2A

May cause respiratory irritation STOT SE 3

Combustible liquid

Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)
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When handling 8-Bromo-1-octanol, the following personal protective equipment is mandatory
to minimize exposure.

PPE Type Specification

Chemical splash goggles should be worn.[6]
) Safety glasses may not provide adequate
Eye Protection . .
protection from splashes.[6] Face shields should

be used with goggles for large volumes.[7]

Chemical-resistant gloves are required. Nitrile
gloves offer good protection against solvents,
) oils, and limited exposure to acids and bases.[8]
Hand Protection )
For prolonged contact, consider neoprene or
butyl gloves.[7][9] Always inspect gloves for

tears before use.[8]

A standard laboratory coat is required.[8] For
] tasks with a higher risk of splashing, an acid-
Body Protection ] )
resistant apron over the lab coat is

recommended.[10]

Not typically required under normal use with
) ) adequate ventilation.[2] If vapors or mists are
Respiratory Protection )
generated, use a NIOSH-approved respirator

with an organic vapor cartridge.[2]

Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure a safety shower and eyewash station are readily
accessible.[5] Work in a well-ventilated area, preferably within a chemical fume hood.

e Dispensing: Grounding and bonding may be necessary to prevent static discharge when
transferring large quantities. Avoid direct contact with skin and eyes.

o Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the
substance is a combustible liquid.[11]
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e Post-Handling: Wash hands thoroughly with soap and water after handling.[4]
Storage Plan:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, amines, and strong bases.[2][5]

o Keep the container tightly closed.[2]

 Recommended storage temperature is between 2-8°C (36-46°F).[2][12]

Emergency Procedures
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Incident First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[4][5]

Remove contaminated clothing. Wash skin with
plenty of soap and water for at least 15 minutes.

Skin Contact _ o
Seek medical attention if irritation develops.[2]

[4]

Move the victim to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[2]14]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.[2][4]

Absorb the spill with an inert material (e.g.,
Spil vermiculite, sand, or earth) and place itin a
pi . : .
suitable container for disposal.[5] Do not let the

product enter drains.[2]

Use water spray, alcohol-resistant foam, dry
Fire chemical, or carbon dioxide to extinguish.[2][4]

Wear self-contained breathing apparatus.[2]

Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be disposed
of as hazardous waste.

o Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Regulations: Dispose of contents and container in accordance with all federal,
state, and local environmental regulations.[2] Do not mix with other waste.[11]
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Visual Workflow for Handling and Disposal

The following diagram outlines the key decision points and procedural flow for safely handling
and disposing of 8-Bromo-1-octanol.
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Workflow for Handling and Disposal of 8-Bromo-1-octanol

Start: Prepare to Handle
8-Bromo-1-octanol

Y

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Handle Chemical
(Dispensing, Reaction)

Spill Occurred?

Clean Up Spill
(Use Spill Kit)

Decontaminate Work Area
and Equipment

Remove PPE Correctly

Dispose of Waste
(Chemical & Contaminated Materials)

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 8-Bromo-1-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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